Cas no 20179-35-5 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxypropyl)amino]-6-methoxy-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2))

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxypropyl)amino]-6-methoxy-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2)
• CAS No: 20179-35-5
• MF: C₂₈H₃₂N₁₀Na₂O₁₀S₂
• MW: 778.724224090576
• CID: 272735
• PubChem ID: 14473143
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxypropyl)amino]-6-methoxy-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxypropyl)amino]-6-methoxy-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2)
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxypropyl)amino]-6-methoxy-1,3,5-t...
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxypropyl)amino]-6-methoxy-1,3,5-triazin-2-yl]amino]-,sodium salt
• Disodium 2,2'-[(E)-1,2-ethenediyl]bis[5-({4-[(2-hydroxypropyl)ami no]-6-methoxy-1,3,5-triazin-2-yl}amino)benzenesulfonate]
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-((2-hydroxypropyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)-, disodium salt
• Disodium 4,4'-bis((4-((2-hydroxypropyl)amino)-6-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• disodium 5-[[4-(2-hydroxypropylamino)-6-methoxy-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-(2-hydroxypropylamino)-6-methoxy-1,3,5-triazin-2-yl]amino]-2-sulfonato-phenyl]vinyl]benzenesulfonate
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[(2-hydroxypropy)amino]-6-methoxy-1,3,5-triazin-2-yl]amino]-,disodium salt
• 20179-35-5
• EINECS 243-566-6
• NS00050686

• Inchi： 1S/C28H34N10O10S2.2Na/c1-15(39)13-29-23-33-25(37-27(35-23)47-3)31-19-9-7-17(21(11-19)49(41,42)43)5-6-18-8-10-20(12-22(18)50(44,45)46)32-26-34-24(30-14-16(2)40)36-28(38-26)48-4;;/h5-12,15-16,39-40H,13-14H2,1-4H3,(H,41,42,43)(H,44,45,46)(H2,29,31,33,35,37)(H2,30,32,34,36,38);;/q;2*+1/p-2/b6-5+;;
• InChI Key： NOGCIQNTOKXBKB-TXOOBNKBSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(N=C(N=1)NCC(C)O)OC)NC1N=C(N=C(N=1)NCC(C)O)OC)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 778.15436
• Monoisotopic Mass: 778.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 52
• Rotatable Bond Count: 14
• Complexity: 1170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 316A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 298.78
• LogP: 0.97420